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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling, storage, and troubleshooting of chloroform,
with a specific focus on preventing degradation and the formation of hazardous phosgene.

Frequently Asked Questions (FAQS)

Q1: What is the primary degradation pathway of chloroform and what are the products?

Al: The primary degradation pathway for chloroform is photo-oxidation. In the presence of
oxygen and light (especially UV), chloroform (CHCI3) slowly oxidizes to form highly toxic
phosgene (COCI2) gas and hydrochloric acid (HCI).[1][2] This reaction is the main reason for
the strict storage and handling requirements for chloroform.[1] Other potential degradation
products in the environment can include dichloromethane, formyl chloride, carbon monoxide,
carbon dioxide, and hydrogen chloride.[3]

Q2: What are the ideal storage conditions to minimize chloroform degradation?

A2: To minimize degradation, chloroform should be stored in a cool, dark, and well-ventilated
area, typically between 15°C and 25°C (59°F and 77°F).[4] It is crucial to store it in a tightly
sealed, opaque or amber-colored glass container to protect it from light and prevent the ingress
of air.[1][4][5]

Q3: Why is a stabilizer added to commercial chloroform?

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b151607?utm_src=pdf-interest
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Degradation_of_Chloroform_During_Storage.pdf
https://www.laballey.com/blogs/articles/chloroform-overview
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Degradation_of_Chloroform_During_Storage.pdf
https://www.chemicals.co.uk/blog/what-is-chloroform
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.laballey.com/blogs/articles/how-to-store-chloroform
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Degradation_of_Chloroform_During_Storage.pdf
https://www.laballey.com/blogs/articles/how-to-store-chloroform
https://chemistry.stackexchange.com/questions/7003/how-to-store-chloroform
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: A stabilizer is added to commercial chloroform to inhibit the formation of phosgene.[1]
Ethanol is a common stabilizer, typically added at concentrations of 0.6% to 1.0%.[1][6][7]
Ethanol scavenges any phosgene that may form by reacting with it to produce the relatively
harmless diethyl carbonate.[1][7][8] Amylene is another stabilizer used, but some evidence
suggests it may not be as effective as ethanol.[8][9][10]

Q4: How can | tell if my chloroform has degraded and potentially contains phosgene?

A4: Signs of chloroform degradation include a sharp, pungent, or acrid odor (different from the
sweet smell of pure chloroform), a yellowish tint, or cloudiness.[1] The presence of phosgene
can be confirmed using specific indicator strips.[1][10] Corrosion of the bottle cap may indicate
the formation of hydrochloric acid, another degradation product.[1]

Q5: What should I do if | suspect my chloroform contains phosgene?

A5: If you suspect the presence of phosgene, do not inhale the vapors and immediately move
the container to a well-ventilated fume hood.[1] Use phosgene indicator strips to test for its
presence. If phosgene is detected, the chloroform should be treated as hazardous waste and
disposed of according to your institution's safety protocols.[1] For removal of phosgene from
chloroform, a wash with a saturated agueous sodium bicarbonate solution can be performed,
which neutralizes both phosgene and HCI.[8]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Inconsistent experimental
results using an older bottle of

chloroform.

The chloroform may have
partially degraded, leading to
the presence of impurities such
as phosgene or HClI that can

interfere with reactions.[1][8]

Use a fresh, unopened bottle
of stabilized chloroform for
your experiments. It is good
practice to date chloroform
bottles upon receipt and
opening to track their age.[1]
Dispose of the old bottle as

hazardous waste.

A sharp, pungent odor is
detected upon opening a

chloroform container.

This may indicate the presence
of phosgene gas, a

degradation product.[1]

Immediate Action: Do not
inhale the vapors. Work in a
well-ventilated fume hood.[1]
Verification: Use phosgene
indicator strips to test for its
presence.[1][10] Resolution: If
phosgene is present, the
chloroform should be disposed
of as hazardous waste
according to your institution's
safety protocols.[1]
Alternatively, the chloroform
can be purified by washing
with a sodium bicarbonate
solution to remove phosgene
and HCL.[8]

The chloroform appears cloudy

or has a yellowish tint.

This could be a sign of
degradation and the presence

of impurities or water.[1]

Do not use the chloroform for
experiments where purity is
critical. Consider repurifying
the chloroform by distillation if
appropriate for your application
and you have the necessary
safety equipment. Otherwise,
dispose of it as hazardous

waste.[1]
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The cap of the chloroform
bottle is difficult to remove or

appears corroded.

This could be due to the
formation of hydrochloric acid
(HCI) as a degradation
byproduct, which can corrode

the cap and liner.[1]

Handle with extreme care in a
fume hood, wearing
appropriate personal protective
equipment (PPE), including
gloves and safety goggles. If
the bottle cannot be opened
safely, consult with your
institution's environmental
health and safety department

for guidance on disposal.

Unusual darkening of an
agueous phase during DNA

extraction with chloroform.

This may be an indication of
the presence of phosgene,
which can react with
components in the extraction

mixture.[10]

Immediately cease using the
suspect chloroform. Test the
chloroform for the presence of
phosgene. Use a new, tested
bottle of chloroform for

subsequent extractions.

Experimental Protocols
Protocol 1: Qualitative Test for Phosgene in Chloroform

Objective: To qualitatively detect the presence of phosgene in a sample of chloroform using

indicator paper.

Materials:

« Filter paper

e 5% (w/v) diphenylamine in ethanol

e 5% (w/v) dimethylaminobenzaldehyde in ethanol

o Suspected chloroform sample

e Fume hood

o Appropriate PPE (gloves, safety goggles, lab coat)

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Degradation_of_Chloroform_During_Storage.pdf
https://pubs.acs.org/cen/safety/19980302.html
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Procedure:

Prepare the indicator strips: In a fume hood, dip strips of filter paper into a solution
containing 5% diphenylamine and 5% dimethylaminobenzaldehyde in ethanol.[10][11]

Dry the strips: Allow the strips to dry completely in the fume hood. The dried strips should be
a very light yellow.[11]

Test for phosgene: Carefully open the container of suspected chloroform inside the fume
hood. Hold a prepared indicator strip in the vapor above the liquid, without touching the liquid
itself.

Observe color change: In the presence of phosgene vapor, the indicator strip will turn yellow
or orange.[8][10][11]

Interpretation: A distinct color change to yellow or orange indicates the presence of phosgene,

and the chloroform should be handled as hazardous.

Protocol 2: Purification of Chloroform to Remove
Phosgene and HCI

Objective: To remove phosgene and hydrochloric acid from a chloroform sample.

Materials:

Phosgene-contaminated chloroform

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Separatory funnel

Anhydrous calcium chloride (CaClz2) or magnesium sulfate (MgSQOa)

Distillation apparatus (if high purity is required)

Fume hood

Appropriate PPE
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Procedure:

e Washing: In a fume hood, place the contaminated chloroform in a separatory funnel. Add an
equal volume of saturated sodium bicarbonate solution.[8]

e Mixing: Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release
any pressure buildup.

o Separation: Allow the layers to separate completely. The lower layer is the chloroform.

e Draining: Drain the lower chloroform layer into a clean, dry flask. Discard the upper
aqueous layer as hazardous waste.

e Drying: Add a small amount of anhydrous calcium chloride or magnesium sulfate to the
chloroform to remove any residual water. Swirl gently and allow it to stand for at least one
hour.

e Decanting or Filtering: Carefully decant or filter the dried chloroform into a clean, dry, amber
glass bottle.

» (Optional) Distillation: For applications requiring high purity, the chloroform can be distilled.
This should only be performed by experienced personnel with appropriate equipment and
safety precautions.

» Stabilization and Storage: Add a small amount of ethanol (0.6-1.0%) as a stabilizer.[1][6]
Store the purified and stabilized chloroform in a tightly sealed, amber glass bottle in a cool,
dark place.

Visualizations
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Caption: Chloroform degradation to phosgene and its neutralization by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Managing Chloroform
Degradation & Phosgene Formation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151607#managing-chloroform-degradation-and-
phosgene-formation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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